Cas no 145350-09-0 (Pioglitazone N-Oxide)

• Product Name: Pioglitazone N-Oxide
• CAS No: 145350-09-0
• MF: C₁₉H₂₀N₂O₄S
• MW: 372.438103675842
• CID: 64921
• PubChem ID: 10690658
• Update Time: 2025-10-05

Pioglitazone N-Oxide Chemical and Physical Properties

Names and Identifiers

• Pioglitazone Hydrochloride
• Pioglitazone HCl
• Pioglitazone N-Oxide
• 5-[[4-[2-(5-ethyl-1-oxidopyridin-1-ium-2-yl)ethoxy]phenyl]methyl]-1,3-thiazolidine-2,4-dione
• 2-(2-(4-((2,4-dioxothiazolidin-5-yl)methyl)phenoxy)ethyl)-5-ethylpyridine 1-oxide
• 145350-09-0
• PioglitazoneN-Oxide
• 2,4-Thiazolidinedione, 5-[[4-[2-(5-ethyl-1-oxido-2-pyridinyl)ethoxy]phenyl]methyl]-
• AS-18997
• FT-0673908
• AKOS030255781
• 5-[[4-[2-(5-Ethyl-1-oxido-2-pyridinyl)ethoxy]phenyl]methyl]-2,4-thiazolidinedione; 2,4-Thiazolidinedione, 5-[[4-[2-(5-ethyl-2-pyridinyl)ethoxy]phenyl]methyl]-, N-oxide; Pioglitazone N-oxide
• rac-2-(2-{4-[(2,4-dioxothiazolidin-5-yl)methyl]phenoxy}ethyl)-5-ethylpyridine-1-oxide
• YTKQAGFCVMHNHM-UHFFFAOYSA-N
• Pioglitazone-d4 N-Oxide (deuterated)
• A909414
• J-008091
• DTXSID30443587
• SCHEMBL9545736
• 5-[[4-[2-(5-Ethyl-2-pyridinyl]ethoxy]phenyl]methyl]-2,4-thiazolidinedione N-oxide

• MDL： MFCD00915839
• Inchi： 1S/C19H20N2O4S/c1-2-13-3-6-15(21(24)12-13)9-10-25-16-7-4-14(5-8-16)11-17-18(22)20-19(23)26-17/h3-8,12,17H,2,9-11H2,1H3,(H,20,22,23)
• InChI Key： YTKQAGFCVMHNHM-UHFFFAOYSA-N
• SMILES： S1C(NC(C1CC1C=CC(=CC=1)OCCC1C=CC(=C[N+]=1[O-])CC)=O)=O

Computed Properties

• Exact Mass: 372.11400
• Monoisotopic Mass: 392.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 466
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.6A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.26
• Melting Point: 158-160°C
• Boiling Point: 575.4 oC at 760 mmHg
• Flash Point: 301.8 oC
• Refractive Index: 1.64
• PSA: 106.16000
• LogP: 3.52190

Pioglitazone N-Oxide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at -20°C

Additional information on Pioglitazone N-Oxide

Introduction to Pioglitazone N-Oxide (CAS No. 145350-09-0)

Pioglitazone N-Oxide, with the chemical identifier CAS No. 145350-09-0, is a significant compound in the field of pharmaceutical chemistry. This derivative of pioglitazone, a well-known antidiabetic drug, has garnered attention due to its unique pharmacological properties and potential therapeutic applications. The introduction of an N-oxide group into the molecular structure of pioglitazone modifies its biochemical interactions, leading to novel mechanisms of action that are being explored in contemporary medical research.

The compound Pioglitazone N-Oxide represents a fascinating area of study within medicinal chemistry. Its synthesis involves careful manipulation of the pioglitazone core, ensuring the incorporation of the N-oxide moiety in a manner that preserves or enhances its pharmacological efficacy. This process requires precise control over reaction conditions and reagent selection to achieve high yields and purity, which are critical for subsequent biological evaluation.

Recent advancements in the understanding of pioglitazone N-oxide have highlighted its potential in modulating glucose metabolism and inflammatory pathways. Studies have indicated that this derivative may exhibit improved selectivity over its parent compound, reducing the risk of side effects while maintaining therapeutic benefits. The N-oxide group introduces a new site for interaction with biological targets, which could lead to the development of more effective treatments for metabolic disorders.

In vitro studies have demonstrated that Pioglitazone N-Oxide can activate peroxisome proliferator-activated receptors (PPARs), particularly PPARγ, which is crucial for insulin sensitization. Unlike traditional antidiabetic agents, this compound may also influence other pathways involved in glucose homeostasis, such as those related to adipocyte differentiation and lipid metabolism. These findings suggest that pioglitazone N-oxide could be a valuable addition to the arsenal of drugs used in managing type 2 diabetes.

The pharmacokinetic profile of Pioglitazone N-Oxide is another area of active investigation. Researchers are examining how the N-oxide modification affects absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is essential for optimizing dosing regimens and minimizing potential drug-drug interactions. Preliminary data suggest that pioglitazone N-oxide may have a longer half-life compared to its parent compound, allowing for less frequent administration and improved patient compliance.

From a chemical biology perspective, the study of Pioglitazone N-Oxide provides insights into the structural-functional relationships within antidiabetic agents. The N-oxide group can alter electronic distributions and steric hindrance around critical pharmacophoric sites, influencing binding affinity and specificity. This knowledge is invaluable for designing next-generation therapeutics with enhanced efficacy and safety profiles.

The potential therapeutic applications of pioglitazone N-oxide extend beyond diabetes management. Emerging evidence suggests that this compound may have anti-inflammatory and antioxidant properties, making it relevant for treating conditions such as cardiovascular disease and chronic inflammation. By targeting multiple disease pathways simultaneously, pioglitazone N-oxide could offer a multifaceted approach to improving patient outcomes.

Regulatory considerations play a crucial role in the development and commercialization of new pharmaceuticals like pioglitazone N-oxide. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous preclinical and clinical trials are essential steps before reaching market approval. Collaborative efforts between academic researchers and industry professionals are vital for translating laboratory findings into safe and effective therapies.

The future direction of research on pioglitazone N-oxide includes exploring its role in combination therapies. By pairing this derivative with other antidiabetic or anti-inflammatory agents, clinicians may be able to achieve synergistic effects that outperform monotherapy approaches. Additionally, investigating novel delivery systems, such as nanoparticles or sustained-release formulations, could further enhance the therapeutic potential of pioglitazone N-oxide.

In conclusion, pioglitazone N-oxide (CAS No. 145350-09-0) represents a promising advancement in pharmaceutical chemistry with significant implications for metabolic disease treatment. Its unique molecular structure and modulated pharmacological properties position it as a candidate for developing next-generation antidiabetic agents with improved efficacy and safety profiles. As research continues to uncover new applications and mechanisms of action, pioglitazone N-oxide is poised to make substantial contributions to modern medicine.